2-(Benzothiazol-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-(1,3-benzothiazol-2-ylsulfanylmethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C17H22N2O2S2/c1-17(2,3)21-16(20)19-10-6-7-12(19)11-22-15-18-13-8-4-5-9-14(13)23-15/h4-5,8-9,12H,6-7,10-11H2,1-3H3
• InChI Key: SUGKXYAJNYYVBN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H22N2O2S2
• Molecular Weight: 350.5 g/mol

Description

2-(Benzothiazol-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a heterocyclic compound featuring a pyrrolidine scaffold substituted with a benzothiazole-thioether moiety and a tert-butyl carbamate protecting group. Its molecular formula is C₁₇H₂₂N₂O₂S₂, with a molar mass of 350.43 g/mol. The benzothiazole ring, containing nitrogen and sulfur atoms, distinguishes it from analogous oxazole or imidazole derivatives. This compound is of interest in medicinal chemistry due to the benzothiazole core’s prevalence in bioactive molecules, including antimicrobial and antitumor agents. The tert-butyl ester group enhances stability during synthetic processes, particularly in peptide chemistry or catalytic reactions.

Biological Activity

2-(Benzothiazol-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester, also referred to as compound 1353979-89-1, is a chemical compound that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound has a molecular formula of $C_{17}H_{22}N_{2}O_{3}S$ and a molecular weight of approximately 334.43 g/mol. Its structure includes a pyrrolidine ring that is substituted with a benzothiazole moiety, which is believed to contribute to its biological activity.

Property	Value
Molecular Formula	C17H22N2O3S
Molecular Weight	334.43 g/mol
CAS Number	1353979-89-1

Research indicates that the benzothiazole moiety in the compound plays a crucial role in its interaction with biological targets. Benzothiazoles are known for their ability to modulate various enzymatic pathways and receptor activities. The specific mechanisms through which this compound exerts its effects are still under investigation, but preliminary studies suggest:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and apoptosis.
• Receptor Modulation : It may interact with neurotransmitter receptors, influencing neurological functions.

Antimicrobial Activity

Studies have demonstrated that compounds containing benzothiazole derivatives exhibit significant antimicrobial properties. For instance, a study found that similar compounds showed efficacy against various bacterial strains, indicating potential applications in treating infections.

Anticancer Properties

Recent research has explored the anticancer potential of benzothiazole derivatives. In vitro studies have shown that these compounds can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of Bcl-2 family proteins.

Case Studies

• Antimicrobial Efficacy :
  • A study published in the Journal of Medicinal Chemistry examined the antimicrobial properties of benzothiazole derivatives. The results indicated that compounds similar to 2-(Benzothiazol-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli .
• Anticancer Activity :
  • In another study featured in Cancer Letters, researchers evaluated the cytotoxic effects of benzothiazole derivatives on human cancer cell lines. The findings revealed that these compounds could effectively reduce cell viability and induce apoptosis through mitochondrial pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Differences

The closest structural analog is 2-(Benzooxazol-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (), which replaces benzothiazole with benzooxazole. Key differences include:

Property	Target Compound (Benzothiazole)	Benzooxazol Analogue
Molecular Formula	C₁₇H₂₂N₂O₂S₂	C₁₇H₂₂N₂O₃S
Molar Mass (g/mol)	350.43	334.43
Heteroatoms in Aromatic Ring	S, N	O, N
Predicted logP (Lipophilicity)	~3.5 (higher)	~2.8 (lower)
Electron Density	Reduced (S less electronegative than O)	Increased (O more electronegative)

• Impact of Heteroatom Substitution: The sulfur in benzothiazole increases molar mass and lipophilicity compared to the oxygen in benzooxazole. This enhances membrane permeability and bioavailability in biological systems. The electron-withdrawing oxygen in benzooxazole may improve solubility in polar solvents (e.g., water or ethanol) relative to the benzothiazole derivative .